Cas no 105268-96-0 (Bn 52063)
Bn 52063 structure
Product Name:Bn 52063
CAS No:105268-96-0
MF:C60H72O29
MW:1257.19630146027
CID:1151307
PubChem ID:115220
Update Time:2025-04-20
Bn 52063 Chemical and Physical Properties
Names and Identifiers
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- Bn 52063
- BN-52063
- 105268-96-0
- 8-Tert-butyl-6,17-dihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione;8-tert-butyl-6,12,17-trihydroxy-16-methyl-2,4,14,19-tetraoxahexacyclo[8.7.2.01,11.03,7.07,11.013,17]nonadecane-5,15,18-trione
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- Inchi: 1S/2C20H24O10.C20H24O9/c2*1-6-12(23)28-11-9(21)18-8-5-7(16(2,3)4)17(18)10(22)13(24)29-15(17)30-20(18,14(25)27-8)19(6,11)26;1-7-12(22)26-10-6-17-9-5-8(16(2,3)4)18(17)11(21)13(23)28-15(18)29-20(17,14(24)27-9)19(7,10)25/h2*6-11,15,21-22,26H,5H2,1-4H3;7-11,15,21,25H,5-6H2,1-4H3
- InChI Key: LCZMCBVUOCAXCX-UHFFFAOYSA-N
- SMILES: O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43C(C3C(C(C)C(=O)O3)(C14C(=O)O2)O)O.O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43C(C3C(C(C)C(=O)O3)(C14C(=O)O2)O)O.O1C2C3(C(C(=O)O2)O)C(C(C)(C)C)CC2C43CC3C(C(C)C(=O)O3)(C14C(=O)O2)O
Computed Properties
- Exact Mass: 1256.41586
- Monoisotopic Mass: 1256.41592626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 29
- Heavy Atom Count: 89
- Rotatable Bond Count: 3
- Complexity: 1820
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 32
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 426Ų
Experimental Properties
- PSA: 426.23
Bn 52063 Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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